Cas no 1823865-72-0 (2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile)

• Product Name: 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile
• CAS No: 1823865-72-0
• CID: 4624095
• Update Time: 2025-08-05

2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile

Additional information on 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile

Introduction to 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile (CAS No. 1823865-72-0)

2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1823865-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzyl-piperidine moiety and a fluorophenyl group, both of which contribute to its unique pharmacological properties.

The benzyl-piperidine moiety is a common structural feature in many pharmacologically active agents, particularly in drugs targeting central nervous system disorders. Piperidine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable candidates for the development of novel therapeutics. The presence of the benzyl group in this compound may further enhance its binding affinity and selectivity towards specific biological targets.

The 3-fluorophenyl group is another critical component of this molecule. Fluoroaromatic compounds are widely recognized for their improved metabolic stability, enhanced lipophilicity, and increased binding affinity to biological receptors. The fluorine atom's electronegativity can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets at a molecular level.

This compound has been extensively studied in the context of drug discovery and development. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. Recent research has highlighted its potential in the development of central nervous system (CNS) drugs, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

One of the most compelling aspects of 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile is its ability to interact with multiple neurotransmitter systems. Studies have demonstrated that this compound can modulate the activity of serotonin receptors, which are implicated in mood regulation, anxiety, and depression. Additionally, its interaction with dopamine receptors suggests potential applications in treating motor disorders associated with dopamine dysregulation.

The pharmacological profile of this compound has been further explored through in vitro and in vivo studies. These investigations have revealed that it exhibits significant antidepressant-like effects and can attenuate symptoms associated with stress and anxiety. The compound's ability to cross the blood-brain barrier efficiently enhances its therapeutic potential for CNS disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the mechanism of action of 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile. These studies have identified key interactions between the compound and target proteins, providing a rational basis for its pharmacological effects. For instance, molecular docking simulations have shown that this compound can bind tightly to serotonin receptors, modulating their activity and potentially alleviating symptoms associated with neurotransmitter imbalances.

The synthesis of 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is a challenging task that demands expertise in fluorination chemistry. However, recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

The chemical stability of this compound is another critical factor that influences its suitability for pharmaceutical applications. The presence of both benzyl and fluorophenyl groups necessitates careful consideration of storage conditions to prevent degradation. Researchers have employed various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound's structure and purity.

Future research directions for 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile include exploring its potential in treating other neurological disorders such as epilepsy and multiple sclerosis. Additionally, investigating its interactions with other biological targets may uncover novel therapeutic applications beyond CNS disorders. The compound's unique structural features make it a versatile scaffold for drug design, offering opportunities for developing next-generation therapeutics.

In conclusion, 2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile (CAS No. 1823865-72-0) is a promising pharmacological agent with significant potential in treating various neurological disorders. Its complex structure, characterized by a benzyl-piperidine moiety and a fluorophenyl group, contributes to its unique pharmacological properties. Recent research has highlighted its ability to modulate neurotransmitter systems, making it a valuable candidate for further investigation in drug discovery and development.